Cas no 1360438-11-4 (1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene)

• Product Name: 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene
• CAS No: 1360438-11-4
• MF: C₇H₂BrF₄NO₂
• MW: 287.993895053864
• MDL: MFCD11520113
• CID: 1006474
• PubChem ID: 91971103
• Update Time: 2025-10-29

1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene
• DB-250341
• AKOS025404093
• MFCD11520113
• 1360438-11-4
• 5-nitro-2-fluoro-3-bromo trifluorotoluene
• SY347245
• 3-Bromo-2-fluoro-5-nitrobenzotrifluoride
• BS-27340

• MDL： MFCD11520113
• Inchi： 1S/C7H2BrF4NO2/c8-5-2-3(13(14)15)1-4(6(5)9)7(10,11)12/h1-2H
• InChI Key： SMWBEODPKNIOGO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(F)(F)F)C=1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.92050g/mol
• Monoisotopic Mass: 286.92050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene

Introduction to 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene (CAS No. 1360438-11-4)

1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1360438-11-4, is a specialized aromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, featuring a benzene ring substituted with bromine, fluorine, nitro, and trifluoromethyl groups, exhibits unique electronic and steric properties that make it a valuable intermediate in the synthesis of pharmaceuticals and advanced materials.

The structural motifs of 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene contribute to its versatility in chemical transformations. The presence of a bromine atom at the 1-position facilitates nucleophilic substitution reactions, while the fluorine atom at the 2-position introduces electron-withdrawing effects and influences the reactivity of adjacent functional groups. The nitro group at the 5-position further enhances its utility as a precursor in organic synthesis, enabling further derivatization through reduction or coupling reactions. Additionally, the trifluoromethyl group at the 3-position imparts stability and lipophilicity, making it an attractive building block for drug candidates targeting various biological pathways.

In recent years, 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene has been explored in the development of novel therapeutic agents. Its unique substitution pattern allows for the construction of complex molecular architectures with tailored biological activities. For instance, researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of electron-withdrawing groups enhances binding affinity to target proteins, while the halogen atoms provide opportunities for further functionalization via cross-coupling reactions.

Moreover, the pharmaceutical industry has leveraged 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene in the design of antimicrobial agents. The nitro and trifluoromethyl groups have been shown to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies indicate that derivatives of this compound exhibit promising activity against multidrug-resistant strains of bacteria, highlighting its potential as a lead structure in antibiotic development.

Beyond pharmaceutical applications, 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene finds utility in materials science. Its electron-deficient nature makes it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of fluorine and bromine atoms enhances charge transport properties, improving device performance. Additionally, researchers have investigated its role in polymer chemistry, where it serves as a monomer or crosslinking agent to create high-performance polymers with specific mechanical and thermal properties.

The synthesis of 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes nitration followed by halogenation and subsequent functional group manipulation. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. These developments align with global efforts to promote green chemistry principles in industrial applications.

Recent advances in computational chemistry have further enhanced the understanding of 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene's reactivity and potential applications. Molecular modeling studies predict its behavior in various chemical environments, aiding researchers in designing novel synthetic strategies and predicting biological outcomes. Such computational approaches are particularly valuable in drug discovery pipelines, where rapid screening of thousands of compounds is essential for identifying lead candidates.

The safety profile of 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene is another critical consideration in its handling and application. While it does not pose significant acute toxicity risks under controlled conditions, appropriate personal protective equipment (PPE) should be used during synthesis and handling to minimize exposure. Storage conditions should also be carefully monitored to prevent degradation or unwanted side reactions.

In conclusion,1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene (CAS No. 1360438-11-4) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new uses for this compound, its importance in advancing scientific innovation is likely to grow.